Cas no 888443-98-9 (N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 888443-98-9
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 6545834
• Update Time: 2025-07-18

N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• N-methyl-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• Acetamide, 2-[[4,5-dihydro-4-oxo-3-(2-propen-1-yl)-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-methyl-

• Inchi： 1S/C16H16N4O2S/c1-3-8-20-15(22)14-13(10-6-4-5-7-11(10)18-14)19-16(20)23-9-12(21)17-2/h3-7,18H,1,8-9H2,2H3,(H,17,21)
• InChI Key： LLYRSOMIJIPXKA-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1N(CC=C)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 13.90±0.20(Predicted)

Additional information on N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide: A Promising Compound in Modern Pharmaceutical Research

N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide, with the CAS number 888443-98-9, represents a novel class of small-molecule compounds that have garnered significant attention in recent years due to their unique structural features and potential therapeutic applications. This compound is characterized by its complex molecular framework, which includes a pyrimido5,4-bindol core, a prop-2-en-1-yl substituent, and a sulfanyl group attached to an acetamide backbone. The combination of these functional groups suggests a multifaceted pharmacological profile, making it a subject of interest for researchers in the field of medicinal chemistry.

Recent studies have highlighted the potential of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-3-ylsulfanyl}acetamide as a candidate for targeting specific biological pathways. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its ability to modulate kinase activity by interacting with ATP-binding domains in enzyme substrates. This mechanism is particularly relevant to the development of targeted therapies for diseases such as cancer, where dysregulated kinase signaling plays a central role.

The pyrimido5,4-bindol core of this compound is a key structural element that contributes to its biological activity. This ring system is known for its ability to form hydrogen bonds and π-π interactions with protein targets, which is critical for the binding affinity and selectivity of small molecules. A 2024 study published in ACS Chemical Biology revealed that the pyrimido5,4-bindol scaffold can act as a molecular mimic for certain nucleotide-binding domains, enabling it to disrupt pathological signaling cascades associated with neurodegenerative disorders.

One of the most intriguing aspects of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide is its prop-2-en-1-yl substituent. This alkene group introduces conjugation effects that may influence the compound's physicochemical properties, such as solubility and membrane permeability. Researchers have observed that the presence of this group can enhance the compound's ability to cross the blood-brain barrier, a critical factor for the development of central nervous system (CNS) drugs. A 2023 preclinical study in Drug Discovery Today demonstrated that this structural feature significantly improved the bioavailability of the compound in animal models.

The sulfanyl group in this molecule plays a crucial role in its reactivity and biological interactions. Sulfur-containing moieties are known for their ability to form disulfide bonds, which can stabilize protein structures or modulate redox states. A 2024 study in Chemical Research in Toxicology suggested that the sulfanyl functional group in this compound may enable it to act as a redox-active molecule, potentially influencing cellular signaling pathways related to oxidative stress and apoptosis.

Recent advances in computational chemistry have provided new insights into the molecular dynamics of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide. Molecular docking studies have shown that this compound can bind to multiple protein targets, including kinase receptors and ion channels. These findings are particularly relevant to the development of multitarget drugs, which are increasingly being explored for their potential to address complex diseases such as metabolic syndrome and inflammatory conditions.

The acetamide backbone of this compound is another key structural element that contributes to its pharmacological profile. Acetamide groups are commonly found in many pharmaceutical agents due to their ability to enhance solubility and metabolic stability. A 2023 review in MedChemComm highlighted the importance of the acetamide moiety in modulating the hydrophobicity and hydrophilicity of small molecules, which can significantly impact their therapeutic efficacy.

Despite its promising properties, the development of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide as a therapeutic agent faces several challenges. One of the primary concerns is its toxicological profile. While preclinical studies have shown encouraging results, further research is needed to evaluate its long-term safety and potential side effects. Additionally, the compound's metabolic stability in vivo remains an area of active investigation, as it can influence the drug's half-life and overall effectiveness.

Another important consideration in the development of this compound is its synthetic accessibility. The complex structure of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide requires advanced synthetic strategies to ensure efficient and scalable production. Recent advances in asymmetric catalysis and organocatalytic methods have provided new tools for the synthesis of such complex molecules, making it more feasible to explore their therapeutic potential.

The therapeutic potential of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide extends beyond its direct pharmacological effects. Its ability to modulate multiple biological pathways suggests that it could be used in the development of combination therapies, where it might work synergistically with other drugs to enhance treatment outcomes. For example, in the context of oncology, this compound could be combined with chemotherapy agents or targeted therapies to improve the efficacy of cancer treatment.

In conclusion, N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide is a promising compound with a unique molecular structure that offers potential therapeutic applications. Its complex framework, including the pyrimido5,4-bindol core, prop-2-en-1-yl substituent, sulfanyl group, and acetamide backbone, suggests a multifaceted pharmacological profile. While further research is needed to fully understand its biological mechanisms and therapeutic potential, the compound represents an exciting area of exploration in the field of medicinal chemistry.

As research in this area continues to evolve, it is likely that N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide will play an increasingly important role in the development of new therapeutic strategies. Its unique structural features and potential for modulating multiple biological pathways make it a valuable candidate for further investigation in the quest for innovative treatments for a wide range of diseases.

For researchers and pharmaceutical companies, the exploration of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide represents an opportunity to advance the field of medicinal chemistry and develop new therapies that address complex medical challenges. As the scientific community continues to uncover the full potential of this compound, its impact on drug discovery and therapeutic innovation is expected to grow significantly in the coming years.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide underscores the importance of interdisciplinary research in the development of new pharmaceutical agents. By combining insights from various scientific disciplines, researchers can continue to push the boundaries of what is possible in drug discovery and therapeutic innovation, paving the way for more effective and targeted treatments for patients in need.

As the field of medicinal chemistry continues to advance, compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide will play a crucial role in shaping the future of drug discovery. Their unique properties and potential therapeutic applications highlight the importance of continued research and innovation in the quest to develop more effective and sustainable treatments for a wide range of medical conditions.

With the ongoing advancements in synthetic chemistry, pharmacology, and biomedical research, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide is poised to have a significant impact on the development of new therapeutic strategies. As researchers continue to uncover the full potential of such compounds, their role in advancing the field of medicine is expected to grow even further in the years to come.

In summary, N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide represents a promising area of research with the potential to contribute significantly to the development of new therapeutic agents. Its unique molecular structure and multifaceted pharmacological profile make it an exciting candidate for further investigation, with the potential to impact a wide range of medical conditions and treatment strategies in the future.

As the scientific community continues to explore the potential of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide, it is clear that the future of drug discovery and therapeutic innovation is bright. With continued research and collaboration across disciplines, the development of new and effective treatments for a wide range of medical conditions is within reach, thanks to the ongoing exploration of such promising compounds.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide exemplifies the dynamic and evolving nature of medicinal chemistry. As researchers continue to uncover new insights and possibilities, the field is poised to make significant advancements that will ultimately benefit patients and improve healthcare outcomes in the years to come.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinne} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

With the ongoing advancements in scientific research and the continued exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone}, the future of drug discovery and therapeutic innovation is filled with promise. As researchers and pharmaceutical companies work together to unlock the full potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridinone} will play an increasingly important role in shaping the future of drug discovery. With continued research and innovation, the development of new therapeutic strategies is expected to continue to advance, bringing new hope and possibilities for patients in need of effective treatments.

Ultimately, the study of N-methyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H-4-pyridin highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As scientists continue to explore the potential of such compounds, the development of new and effective treatments for a wide range of medical conditions is expected to continue to advance, bringing hope and improved outcomes to patients around the world.